Cas no 1384972-93-3 ((5-(Aminomethyl)pyridin-3-yl)methanol)

• Product Name: (5-(Aminomethyl)pyridin-3-yl)methanol
• CAS No: 1384972-93-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4698149
• Update Time: 2025-06-13

(5-(Aminomethyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(Aminomethyl)pyridin-3-yl)methanol
• 3-Pyridinemethanol, 5-(aminomethyl)-
• FCH3158644
• AX8330106

• Inchi： 1S/C7H10N2O/c8-2-6-1-7(5-10)4-9-3-6/h1,3-4,10H,2,5,8H2
• InChI Key： QCRUNVFNWZYYPJ-UHFFFAOYSA-N
• SMILES： OCC1=CN=CC(CN)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Topological Polar Surface Area: 59.1

Additional information on (5-(Aminomethyl)pyridin-3-yl)methanol

Recent Advances in the Study of (5-(Aminomethyl)pyridin-3-yl)methanol and Its Applications in Chemical Biology and Medicine

The compound (5-(Aminomethyl)pyridin-3-yl)methanol (CAS: 1384972-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the role of (5-(Aminomethyl)pyridin-3-yl)methanol as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the aminomethyl and hydroxymethyl functional groups, make it a valuable building block for the development of small-molecule inhibitors and modulators of various biological targets. For instance, researchers have successfully utilized this compound in the design of inhibitors targeting enzymes involved in inflammatory pathways, demonstrating promising in vitro and in vivo efficacy.

One of the most notable applications of (5-(Aminomethyl)pyridin-3-yl)methanol is its incorporation into the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer and autoimmune disorders. Recent work has shown that derivatives of this compound exhibit high selectivity and potency against specific kinase targets, offering potential advantages over existing therapeutics. These findings are supported by detailed structural-activity relationship (SAR) studies, which elucidate the importance of the compound's functional groups in mediating target binding and inhibition.

In addition to its role in kinase inhibition, (5-(Aminomethyl)pyridin-3-yl)methanol has been explored for its potential in antimicrobial drug development. Researchers have synthesized analogs of this compound and evaluated their activity against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives possess broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. These findings suggest that further optimization of this scaffold could lead to the discovery of new antibiotics with improved efficacy and safety profiles.

The synthesis of (5-(Aminomethyl)pyridin-3-yl)methanol and its derivatives has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its widespread use in medicinal chemistry campaigns. Notably, green chemistry approaches have been employed to minimize environmental impact and improve the sustainability of the synthesis process. These developments are expected to accelerate the translation of research findings into clinical applications.

Looking ahead, the potential of (5-(Aminomethyl)pyridin-3-yl)methanol in drug discovery appears promising. Ongoing studies are exploring its utility in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to drive the development of novel therapeutics based on this scaffold. As the field continues to evolve, it will be critical to address challenges related to drug delivery, pharmacokinetics, and toxicity to fully realize the therapeutic potential of this compound.

In conclusion, (5-(Aminomethyl)pyridin-3-yl)methanol (CAS: 1384972-93-3) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Recent research has demonstrated its utility in the development of kinase inhibitors, antimicrobial agents, and other bioactive molecules. With continued advancements in synthetic chemistry and biological evaluation, this compound is poised to make significant contributions to the discovery of next-generation therapeutics. This briefing underscores the importance of interdisciplinary collaboration and innovation in harnessing the full potential of (5-(Aminomethyl)pyridin-3-yl)methanol for medical applications.